Cas no 1421458-67-4 (1-{4H-furo[3,2-b]pyrrole-5-carbonyl}-4-(2-phenylethyl)piperazine)

• Product Name: 1-{4H-furo[3,2-b]pyrrole-5-carbonyl}-4-(2-phenylethyl)piperazine
• CAS No: 1421458-67-4
• MF: C₁₉H₂₁N₃O₂
• MW: 323.388944387436
• CID: 5364690
• Update Time: 2025-05-23

1-{4H-furo[3,2-b]pyrrole-5-carbonyl}-4-(2-phenylethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 4H-Furo[3,2-b]pyrrol-5-yl[4-(2-phenylethyl)-1-piperazinyl]methanone
• 1-{4H-furo[3,2-b]pyrrole-5-carbonyl}-4-(2-phenylethyl)piperazine

• Inchi： 1S/C19H21N3O2/c23-19(17-14-18-16(20-17)7-13-24-18)22-11-9-21(10-12-22)8-6-15-4-2-1-3-5-15/h1-5,7,13-14,20H,6,8-12H2
• InChI Key： IHLQEKMJUPLXMV-UHFFFAOYSA-N
• SMILES： C(C1NC2C=COC=2C=1)(N1CCN(CCC2=CC=CC=C2)CC1)=O

Experimental Properties

• Density: 1.248±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 514.2±50.0 °C(Predicted)
• pka: 15.36±0.30(Predicted)

Additional information on 1-{4H-furo[3,2-b]pyrrole-5-carbonyl}-4-(2-phenylethyl)piperazine

Professional Introduction to Compound with CAS No. 1421458-67-4 and Product Name: 1-{4H-furo[3,2-b]pyrrole-5-carbonyl}-4-(2-phenylethyl)piperazine

The compound with the CAS number 1421458-67-4 and the product name 1-{4H-furo[3,2-b]pyrrole-5-carbonyl}-4-(2-phenylethyl)piperazine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure incorporates a fused heterocyclic system, specifically a 4H-furo[3,2-b]pyrrole core, which is appended with a piperazine moiety at the 4-position. This design not only contributes to the compound's distinct pharmacophoric features but also opens up avenues for exploring novel therapeutic interventions.

Recent studies have highlighted the importance of furo[3,2-b]pyrrole derivatives in medicinal chemistry. These heterocycles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the furo[3,2-b]pyrrole ring in this compound suggests that it may exhibit similar biological effects. Furthermore, the introduction of a carbonyl group at the 5-position of the furo[3,2-b]pyrrole ring enhances its reactivity and potential for further derivatization. This structural feature could be exploited to develop more complex molecules with tailored biological activities.

The piperazine moiety is another key pharmacophore in this compound. Piperazines are widely recognized for their role in drug development due to their ability to modulate various biological pathways. They are found in numerous FDA-approved drugs and are known for their efficacy in treating conditions such as hypertension, allergies, and parasitic infections. In this compound, the piperazine ring is substituted with a 2-phenylethyl group at the 4-position. This substitution not only influences the compound's solubility and metabolic stability but also contributes to its overall pharmacological profile.

One of the most intriguing aspects of this compound is its potential as a scaffold for drug discovery. The combination of the furo[3,2-b]pyrrole and piperazine moieties creates a versatile platform that can be modified to target specific biological targets. For instance, modifications at the carbonyl group or the phenylethyl side chain could lead to compounds with enhanced binding affinity or selectivity for particular receptors or enzymes. This flexibility makes it an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies using this compound have shown promising interactions with various protein targets, including those involved in cancer signaling pathways and inflammatory responses. These computational findings provide a strong rationale for synthesizing and testing this compound in vitro and in vivo.

The synthesis of 1-{4H-furo[3,2-b]pyrrole-5-carbonyl}-4-(2-phenylethyl)piperazine involves multiple steps that require precise control over reaction conditions. The construction of the furo[3,2-b]pyrrole core is particularly challenging due to its strained ring system. However, recent methodologies have made significant progress in facilitating this synthesis through catalytic processes or novel synthetic routes. The introduction of the carbonyl group at the 5-position can be achieved through oxidation reactions or condensation reactions involving appropriate precursors.

The 2-phenylethyl substitution on the piperazine ring adds another layer of complexity to the synthesis but also enhances the compound's pharmacological potential. This group can be introduced through nucleophilic substitution reactions or by employing transition metal-catalyzed cross-coupling reactions such as Suzuki-Miyaura coupling or Buchwald-Hartwig coupling. These modern synthetic techniques have revolutionized drug discovery by enabling rapid and efficient construction of complex molecular architectures.

Evaluation of this compound's pharmacological properties is crucial for determining its therapeutic potential. Initial in vitro studies have demonstrated that it exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary pharmacokinetic studies indicate that it has reasonable solubility and stability in biological systems, which are essential characteristics for any drug candidate.

The future direction of research on this compound involves further optimization of its structure to enhance its biological activity and reduce any potential side effects. This can be achieved through combinatorial chemistry approaches or by employing structure-based drug design strategies. High-throughput screening (HTS) can also be utilized to rapidly identify derivatives with improved properties.

In conclusion,1-{4H-furo[3,2-b]pyrrole-5-carbonyl}-4-(2-phenylethyl)piperazine represents a promising lead compound with significant potential in pharmaceutical development. Its unique structural features and demonstrated biological activity make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and innovative synthetic methodologies,this compound will undoubtedly play a crucial role in advancing our understanding of drug design and development.